Cas no 6642-21-3 (2-Butenoic acid,2-(acetylamino)-3-methyl-)

2-Butenoic acid,2-(acetylamino)-3-methyl- structure
6642-21-3 structure
Product Name:2-Butenoic acid,2-(acetylamino)-3-methyl-
CAS No:6642-21-3
MF:C7H11NO3
MW:157.167142152786
CID:526130
PubChem ID:138799
Update Time:2025-04-19

2-Butenoic acid,2-(acetylamino)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,2-(acetylamino)-3-methyl-
    • 2-acetamido-3-methylbut-2-enoic acid
    • Crotonic acid, 2-acetamido-3-methyl-
    • NSC 401062
    • NSC14419
    • 6642-21-3
    • DTXSID60216640
    • 2-(acetylamino)-3-methyl-2-butenoic acid
    • N-acetyl-2,3-dehydrovaline
    • NSC401062
    • 2-acetamido-3-methyl-but-2-enoic acid
    • 2-Butenoic acid, 2-(acetylamino)-3-methyl-
    • SCHEMBL901289
    • NSC-401062
    • NSC-14419
    • AN-037/25115002
    • NSC 14419
    • Inchi: 1S/C7H11NO3/c1-4(2)6(7(10)11)8-5(3)9/h1-3H3,(H,8,9)(H,10,11)
    • InChI Key: VVBDLUDKPUDRKT-UHFFFAOYSA-N
    • SMILES: OC(/C(=C(/C)\C)/NC(C)=O)=O

Computed Properties

  • Exact Mass: 157.07393
  • Monoisotopic Mass: 157.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.4Ų

Experimental Properties

  • PSA: 66.4
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